Cas no 941877-64-1 (N-(1,3-benzothiazol-5-yl)-4-ethyl(phenyl)sulfamoylbenzamide)
N-(1,3-benzothiazol-5-yl)-4-ethyl(phenyl)sulfamoylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(1,3-benzothiazol-5-yl)-4-[ethyl(phenyl)sulfamoyl]benzamide
- N-(1,3-benzothiazol-5-yl)-4-ethyl(phenyl)sulfamoylbenzamide
-
- Inchi: 1S/C22H19N3O3S2/c1-2-25(18-6-4-3-5-7-18)30(27,28)19-11-8-16(9-12-19)22(26)24-17-10-13-21-20(14-17)23-15-29-21/h3-15H,2H2,1H3,(H,24,26)
- InChI Key: SEWGMKYPQZKNGI-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C2SC=NC2=C1)(=O)C1=CC=C(S(N(CC)C2=CC=CC=C2)(=O)=O)C=C1
N-(1,3-benzothiazol-5-yl)-4-ethyl(phenyl)sulfamoylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2806-0256-2μmol |
N-(1,3-benzothiazol-5-yl)-4-[ethyl(phenyl)sulfamoyl]benzamide |
941877-64-1 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2806-0256-5μmol |
N-(1,3-benzothiazol-5-yl)-4-[ethyl(phenyl)sulfamoyl]benzamide |
941877-64-1 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2806-0256-10μmol |
N-(1,3-benzothiazol-5-yl)-4-[ethyl(phenyl)sulfamoyl]benzamide |
941877-64-1 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2806-0256-20μmol |
N-(1,3-benzothiazol-5-yl)-4-[ethyl(phenyl)sulfamoyl]benzamide |
941877-64-1 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2806-0256-1mg |
N-(1,3-benzothiazol-5-yl)-4-[ethyl(phenyl)sulfamoyl]benzamide |
941877-64-1 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2806-0256-2mg |
N-(1,3-benzothiazol-5-yl)-4-[ethyl(phenyl)sulfamoyl]benzamide |
941877-64-1 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2806-0256-3mg |
N-(1,3-benzothiazol-5-yl)-4-[ethyl(phenyl)sulfamoyl]benzamide |
941877-64-1 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2806-0256-4mg |
N-(1,3-benzothiazol-5-yl)-4-[ethyl(phenyl)sulfamoyl]benzamide |
941877-64-1 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2806-0256-5mg |
N-(1,3-benzothiazol-5-yl)-4-[ethyl(phenyl)sulfamoyl]benzamide |
941877-64-1 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2806-0256-10mg |
N-(1,3-benzothiazol-5-yl)-4-[ethyl(phenyl)sulfamoyl]benzamide |
941877-64-1 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(1,3-benzothiazol-5-yl)-4-ethyl(phenyl)sulfamoylbenzamide Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on N-(1,3-benzothiazol-5-yl)-4-ethyl(phenyl)sulfamoylbenzamide
Introduction to N-(1,3-benzothiazol-5-yl)-4-ethyl(phenyl)sulfamoylbenzamide (CAS No. 941877-64-1)
N-(1,3-benzothiazol-5-yl)-4-ethyl(phenyl)sulfamoylbenzamide (CAS No. 941877-64-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activities, particularly in the realms of medicinal chemistry and drug discovery. The unique structural features of this molecule, including its benzothiazole core and sulfamoyl functional group, make it a promising candidate for further exploration in therapeutic applications.
The benzothiazole moiety is a well-known pharmacophore that is frequently encountered in various bioactive compounds. Its aromatic structure and heterocyclic nature contribute to its ability to interact with biological targets, making it a valuable component in the design of novel drugs. In particular, the 1,3-benzothiazole scaffold has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 5-yl substituent in N-(1,3-benzothiazol-5-yl)-4-ethyl(phenyl)sulfamoylbenzamide enhances its binding affinity to specific enzymes and receptors, thereby increasing its potential as a therapeutic agent.
The sulfamoyl group (-SO₂NH₂) is another critical feature of this compound that contributes to its biological activity. Sulfamoyl derivatives are known for their broad spectrum of biological effects, including antimicrobial and antiviral properties. The combination of the benzothiazole and sulfamoyl moieties in N-(1,3-benzothiazol-5-yl)-4-ethyl(phenyl)sulfamoylbenzamide suggests that it may exhibit multiple modes of action, making it a versatile candidate for drug development.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies have shown that N-(1,3-benzothiazol-5-yl)-4-ethyl(phenyl)sulfamoylbenzamide can interact with enzymes such as kinases and proteases, which are often implicated in various diseases. These interactions may lead to the development of novel inhibitors that could be used to treat conditions such as cancer and inflammatory disorders.
In addition to its potential as an enzyme inhibitor, N-(1,3-benzothiazol-5-yl)-4-ethyl(phenyl)sulfamoylbenzamide has also been investigated for its ability to modulate cellular signaling pathways. The benzothiazole core is known to interfere with key signaling molecules involved in cell proliferation and survival. By targeting these pathways, this compound may be able to induce apoptosis or inhibit the growth of malignant cells.
The synthesis of N-(1,3-benzothiazol-5-yl)-4-ethyl(phenyl)sulfamoylbenzamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the condensation of 1,3-benzothiazole with appropriate sulfonyl chlorides followed by nucleophilic substitution with ethylaniline derivatives. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve the efficiency of the synthesis.
Quality control and analytical techniques play a crucial role in ensuring the purity and efficacy of N-(1,3-benzothiazol-5-yl)-4-ethyl(phenyl)sulfamoylbenzamide. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly used methods for characterizing this compound. These techniques provide detailed information about its chemical structure and purity, which are essential for its use in pharmaceutical applications.
The pharmacokinetic properties of N-(1,3-benzothiazol-5-yl)-4-ethyl(phenyl)sulfamoylbenzamide are also an important consideration in drug development. Studies have shown that this compound exhibits good solubility in water and lipids, which enhances its bioavailability. Additionally, its metabolic stability suggests that it may have a prolonged half-life in vivo, allowing for less frequent dosing.
Preclinical studies have been conducted to evaluate the safety and efficacy of N-(1,3-benzothiazol-5-yl)-4-ethyl(phenyl)sulfamoylbenzamide in animal models. These studies have revealed promising results regarding its ability to inhibit tumor growth and reduce inflammation. However, further research is needed to fully understand its mechanisms of action and potential side effects before it can be translated into clinical use.
The future prospects for N-(1,3-benzothiazol-5-yl)-4-ethyl(phenyl)sulfamoylbenzamide are exciting given its unique structural features and potential biological activities. Ongoing research aims to explore new synthetic routes that could improve its production efficiency and scalability. Additionally, innovative drug delivery systems are being developed to enhance its therapeutic efficacy.
In conclusion, N-(1,3-benzothiazol-5-yl)-4-ethyl(phenyl)sulfamoylbenzamide (CAS No. 941877-64-1) is a promising compound with significant potential in pharmaceutical research. Its combination of structural features makes it an attractive candidate for further development into novel therapeutic agents. With continued advancements in synthetic chemistry and pharmacological studies, this compound may one day contribute to the treatment of various diseases.
941877-64-1 (N-(1,3-benzothiazol-5-yl)-4-ethyl(phenyl)sulfamoylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)